Cas no 31161-71-4 (Tetradecanoic acid,phenylmethyl ester)

• Product Name: Tetradecanoic acid,phenylmethyl ester
• CAS No: 31161-71-4
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• MDL: MFCD00480853
• CID: 308617
• PubChem ID: 3015540
• Update Time: 2025-11-01

Tetradecanoic acid,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,phenylmethyl ester
• benzyl tetradecanoate
• Benzyl myristate
• Myristic acid benzyl ester
• AKOS030228056
• UNII-93YQ04RQ2N
• benzyltetradecanoate
• 93YQ04RQ2N
• AMY28247
• TUMGCEIAYMZKEM-UHFFFAOYSA-N
• Myristinsaurebenzylester
• NS00029029
• Tetradecanoic acid, phenylmethyl ester
• SCHEMBL351857
• EINECS 250-493-3
• DTXSID30185091
• CHEMBL207371
• 31161-71-4
• AS-56710
• CS-0168205
• Q27271620
• DTXCID40107582
• A11221

• MDL： MFCD00480853
• Inchi： 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-15-18-21(22)23-19-20-16-13-12-14-17-20/h12-14,16-17H,2-11,15,18-19H2,1H3
• InChI Key： TUMGCEIAYMZKEM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.25602
• Monoisotopic Mass: 318.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7.9

Experimental Properties

• Density: 0.9321 g/cm3 (25 ºC)
• Melting Point: 20.5 ºC
• Boiling Point: 288-290 ºC
• Flash Point: 107.2±18.5 ºC,
• Refractive Index: 1.4803 (24 ºC)
• Solubility: Insuluble (3.5E-4 g/L) (25 ºC),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Tetradecanoic acid,phenylmethyl ester

Recent Advances in the Study of Tetradecanoic Acid, Phenylmethyl Ester (CAS: 31161-71-4): A Comprehensive Research Brief

The compound Tetradecanoic acid, phenylmethyl ester (CAS: 31161-71-4), also known as myristic acid phenylmethyl ester, has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative of myristic acid has shown promising potential in various applications, including drug delivery systems, antimicrobial agents, and as a bioactive compound in medicinal chemistry. Recent studies have explored its synthesis, biological activities, and potential therapeutic uses, making it a compound of interest for researchers in the field.

One of the key areas of research involving Tetradecanoic acid, phenylmethyl ester is its role in drug delivery systems. A 2023 study published in the *Journal of Controlled Release* demonstrated that this compound could enhance the bioavailability of poorly soluble drugs by acting as a solubilizing agent. The study utilized in vitro and in vivo models to evaluate the compound's efficacy, showing a significant improvement in drug absorption rates when compared to traditional delivery methods. These findings suggest that Tetradecanoic acid, phenylmethyl ester could be a valuable component in the development of next-generation drug formulations.

In addition to its applications in drug delivery, recent research has highlighted the antimicrobial properties of Tetradecanoic acid, phenylmethyl ester. A study published in *Antimicrobial Agents and Chemotherapy* in 2022 reported that this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, leading to cell lysis. These results underscore the potential of Tetradecanoic acid, phenylmethyl ester as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

Another significant area of investigation is the compound's role in medicinal chemistry. A 2023 paper in *Bioorganic & Medicinal Chemistry Letters* explored the synthesis of Tetradecanoic acid, phenylmethyl ester derivatives and their cytotoxic effects on cancer cell lines. The study identified several derivatives with selective cytotoxicity against breast cancer cells, while showing minimal effects on normal cells. This selectivity makes these derivatives promising candidates for further development as anticancer agents. The researchers also noted that the ester group in Tetradecanoic acid, phenylmethyl ester played a crucial role in modulating the compound's bioactivity, suggesting that structural modifications could further enhance its therapeutic potential.

Despite these promising findings, challenges remain in the widespread application of Tetradecanoic acid, phenylmethyl ester. For instance, its stability under physiological conditions and potential toxicity at higher doses require further investigation. A 2023 review in *Expert Opinion on Drug Metabolism & Toxicology* highlighted the need for comprehensive pharmacokinetic and toxicological studies to fully understand the compound's safety profile. Additionally, scalable synthesis methods need to be optimized to facilitate large-scale production for clinical and industrial use.

In conclusion, Tetradecanoic acid, phenylmethyl ester (CAS: 31161-71-4) represents a versatile compound with significant potential in drug delivery, antimicrobial therapy, and medicinal chemistry. Recent studies have shed light on its mechanisms of action and therapeutic benefits, paving the way for future research and development. However, further studies are needed to address the remaining challenges and fully unlock its potential in the pharmaceutical and biomedical fields.